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Dapagliflozin Drug Interaction Profile

Interaction Category
Specific Drugs /
Drug Classes

Clinical Effect & Risk Mechanism

Diuretics [1] [2] Loop diuretics (e.g.,
Furosemide),

Thiazides [3]

Increased risk of
dehydration,

hypotension, and
sudden kidney injury [2].

Pharmacodynamic: Both
drugs can cause volume

depletion.

Insulin & Insulin
Secretagogues [2] [4]

Sulfonylureas (e.g.,
Glimepiride,

Glipizide) [3],
Insulin

Increased risk of
hypoglycemia [2] [4].

Pharmacodynamic:
Additive blood sugar-

lowering effect.

UGT1A9
Inhibitors/Inducers

Theoretical
interaction based
on metabolism [5]

Potential change in
dapagliflozin exposure.

Clinical significance is
likely low [6].

Pharmacokinetic:
Dapagliflozin is primarily

metabolized by UGT1A9.

Drugs that May
Cause Ketoacidosis

Not specified in
results

May increase the risk of
diabetic ketoacidosis,

Pharmacodynamic:
Precipitating factors for

ketoacidosis.
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Interaction Category
Specific Drugs /
Drug Classes

Clinical Effect & Risk Mechanism

sometimes euglycemic
[7].

Experimental Protocol: Assessing DDI with Sparsentan

A dedicated open-label, one-sequence crossover study provides a robust protocol for evaluating drug-drug

interactions (DDI) with dapagliflozin [6].

Study Design: Open-label, one-sequence crossover in healthy adults [6]

Treatment Sequence:
Period 1 (Day 1): Administer a single 10 mg oral dose of dapagliflozin after at least a 10-hour

fast [6].
Washout: Days 2-4 [6].

Period 2 (Days 5-14): Administer 800 mg sparsentan once daily [6].
Challenge (Day 11): While continuing sparsentan, administer a second single 10 mg dose of

dapagliflozin [6].
PK & Safety Assessments:

Pharmacokinetics: Collect serial blood samples for PK analysis before and after dapagliflozin
doses in both periods. Key parameters include peak plasma concentration (Cmax) and area

under the curve (AUC) for dapagliflozin and its inactive metabolite, dapagliflozin-3-O-
glucuronide [6].

Safety Monitoring: Record all treatment-emergent adverse events (TEAEs) throughout the
study, noting their severity and relationship to the study drugs [6].

The workflow for this DDI study is outlined below.
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Study Start

Period 1 (Days 1-5)
Single 10mg Dapagliflozin Dose

Washout (Days 2-4)

PK Sampling:
Cmax, AUC for

Dapagliflozin & Metabolite

Post-dose

Safety Monitoring:
TEAEs

Period 2 (Days 5-14)
800mg Sparsentan daily

Day 11: 10mg Dapagliflozin
+ 800mg Sparsentan

Post-dose

Analysis & Conclusion

Click to download full resolution via product page

Mechanism of Action & Interaction Pathways

Dapagliflozin's interaction profile is shaped by its unique mechanism. As an SGLT2 inhibitor, it acts on the

kidneys to block glucose and sodium reabsorption in the proximal tubule, leading to glucosuria and
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natriuresis [5]. This core mechanism underpins both its therapeutic effects and its main pharmacodynamic

interactions.

The metabolic pathway and key drug interaction targets for dapagliflozin are illustrated in the following

diagram.

Dapagliflozin
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Click to download full resolution via product page

Frequently Asked Questions for Researchers

Q1: What is the clinical evidence for a pharmacokinetic interaction between dapagliflozin and

sparsentan? A dedicated DDI study in healthy adults concluded that multiple doses of sparsentan did not

cause a clinically relevant change in the pharmacokinetics of a single dose of dapagliflozin. The Cmax and

AUC of dapagliflozin were similar with and without sparsentan co-administration, indicating no interaction

[6].

Q2: Are there any known interactions between dapagliflozin and metformin in fixed-dose

combinations? No. The combination is well-established. Dapagliflozin and metformin have complementary

mechanisms of action, and their co-administration is not associated with pharmacokinetic interactions.
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Instead, it provides synergistic glycemic control with a lower risk of hypoglycemia compared to some other

combinations [8] [9].

Q3: What are the most critical adverse events to monitor in preclinical and clinical studies of

dapagliflozin combinations? Based on the known safety profile and post-marketing data, key areas of focus

include [7] [2] [4]:

Volume Depletion & Renal Effects: Monitor for dehydration and acute kidney injury, especially when

combined with diuretics or in elderly subjects.
Genitourinary Infections: Monitor for vulvovaginal candidiasis, balanitis, and urinary tract infections,

including serious events like pyelonephritis and urosepsis.
Ketoacidosis: Be vigilant for cases of euglycemic ketoacidosis (where blood glucose may not be

significantly elevated), particularly during conditions of physiologic stress.
Hypoglycemia: Closely monitor blood glucose when dapagliflozin is co-administered with insulin or

insulin secretagogues like sulfonylureas.
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To cite this document: Smolecule. [dapagliflozin combination therapy drug interactions]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b525008#dapagliflozin-

combination-therapy-drug-interactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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